6-Chloro-1,3-dimethyl-5-nitropyrimidine-2,4(1h,3h)-dione

• CAS RN: 1203-25-4
• Molecular Formula: C6H6ClN3O4
• Molecular Weight: 219.58 g/mol
• IUPAC Name: 6-chloro-1,3-dimethyl-5-nitropyrimidine-2,4-dione
• InChI: InChI=1S/C6H6ClN3O4/c1-8-4(7)3(10(13)14)5(11)9(2)6(8)12/h1-2H3
• InChI Key: ZOPMTVMJANWXKJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)[N+](=O)[O-])Cl

Description

6-Chloro-1,3-dimethyl-5-nitropyrimidine-2,4(1h,3h)-dione is a useful research compound. Its molecular formula is C6H6ClN3O4 and its molecular weight is 219.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 25 ml of surfuric acid was gradually added 8.5 g (0.049 mol) of 6-chloro-1,3-dimethyluracil as described in Synthesis Example 1. To the solution was gradually added at 0° to 5° C. 8.5 ml of fuming nitric acid and the mixture was stirred for 5 minutes. The reaction solution was poured onto ice and extracted twice with chloroform. The organic layer was dried with anhydrous magnesium sulfate, concentrated and the crystals thus-obtained were recrystallized from a solvent mixture of ethyl acetate and hexane to obtain 7.5 g of 6-chloro-1,3-dimethyl-5-nitrouracil.

Synthesis routes and methods II

Procedure details

To 25 ml of sulfuric acid was slowly added 8.5 g (0.049 mol) of 6-chloro-1,3-dimethyluracil as prepared in Synthesis Example 1 at 10° to 15° C. To this solution was gradually added 8.5 ml of fuming nitric acid at 0° to 5° C. After stirring for 5 minutes, the reaction mixture was poured onto ice and extracted twice with chloroform. The organic layer was dried over anhydrous magnesium sulfate and concentrated. The resulting crystals were recrystallized from a mixed solvent of ethyl acetate and hexane to give 7.5 g (70%) of 6-chloro-1,3-dimethyl-5-nitrouracil having a melting point of 91° to 92° C.